Cas no 53663-26-6 (methyl-omega-cyanopelargonate)

• Product Name: methyl-omega-cyanopelargonate
• CAS No: 53663-26-6
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 938912
• PubChem ID: 57350676
• Update Time: 2025-04-19

methyl-omega-cyanopelargonate Chemical and Physical Properties

Names and Identifiers

• methyl-omega-cyanopelargonate
• methyl 2-cyanononanoate
• DTXSID60722190
• SCHEMBL18672208
• 53663-26-6

• Inchi： 1S/C11H19NO2/c1-14-11(13)9-7-5-3-2-4-6-8-10-12/h2-9H2,1H3
• InChI Key： UBTPEKWVYHMKKE-UHFFFAOYSA-N
• SMILES： COC(CCCCCCCCC#N)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 0.9340
• Melting Point: 1.8°C
• Boiling Point: 334.39°C (rough estimate)
• Refractive Index: 1.4398 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters